Cas no 2680808-96-0 (5-acetamido-3,3'-bithiophene-4-carboxylic acid)

• Product Name: 5-acetamido-3,3'-bithiophene-4-carboxylic acid
• CAS No: 2680808-96-0
• MF: C₁₁H₉NO₃S₂
• MW: 267.324060201645
• CID: 5649484
• PubChem ID: 165910637
• Update Time: 2025-06-09

5-acetamido-3,3'-bithiophene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680808-96-0
• 5-acetamido-[3,3'-bithiophene]-4-carboxylic acid
• EN300-28282686
• 5-acetamido-3,3'-bithiophene-4-carboxylic acid

• Inchi： 1S/C11H9NO3S2/c1-6(13)12-10-9(11(14)15)8(5-17-10)7-2-3-16-4-7/h2-5H,1H3,(H,12,13)(H,14,15)
• InChI Key： TVKGUFLYXOLQRQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CSC=C2)C(C(=O)O)=C1NC(C)=O

Computed Properties

• Exact Mass: 267.00238550g/mol
• Monoisotopic Mass: 267.00238550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 5-acetamido-3,3'-bithiophene-4-carboxylic acid

Research Brief on 5-acetamido-3,3'-bithiophene-4-carboxylic acid (CAS: 2680808-96-0)

5-acetamido-3,3'-bithiophene-4-carboxylic acid (CAS: 2680808-96-0) is a novel bithiophene derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique acetamido and carboxylic acid functional groups, has shown promising potential in various biomedical applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, making it a subject of growing interest among researchers.

The synthesis of 5-acetamido-3,3'-bithiophene-4-carboxylic acid involves multi-step organic reactions, with a focus on achieving high purity and yield. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in further research. The structural elucidation of this molecule has been confirmed through techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensuring its chemical integrity and reproducibility.

In terms of biological activity, preliminary studies suggest that 5-acetamido-3,3'-bithiophene-4-carboxylic acid exhibits notable interactions with specific protein targets, particularly those involved in inflammatory pathways. Its carboxylic acid moiety is believed to play a critical role in binding to active sites, while the bithiophene backbone contributes to its stability and bioavailability. These properties make it a potential candidate for the development of new anti-inflammatory agents or as a scaffold for further chemical modifications.

Furthermore, the compound's unique electronic properties, attributed to its conjugated bithiophene system, have sparked interest in material science applications. Researchers are exploring its use in organic electronics, such as organic field-effect transistors (OFETs) and photovoltaic devices, due to its ability to facilitate charge transport and light absorption. These interdisciplinary applications highlight the versatility of 5-acetamido-3,3'-bithiophene-4-carboxylic acid beyond traditional pharmaceutical uses.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research is focused on improving its solubility, metabolic stability, and target specificity to enhance its therapeutic potential. Collaborative efforts between chemists, biologists, and material scientists are expected to drive further innovations in this area.

In conclusion, 5-acetamido-3,3'-bithiophene-4-carboxylic acid (CAS: 2680808-96-0) represents a multifaceted compound with significant potential in both biomedical and material science applications. Ongoing research aims to unlock its full capabilities, paving the way for novel therapeutics and advanced materials. This research brief underscores the importance of continued investigation into this promising molecule.